(2S)-1-fluoro-3-methoxypropan-2-ol

• Molecular Formula: C4H9FO2
• Molecular Weight: 108.11 g/mol
• IUPAC Name: (2S)-1-fluoro-3-methoxypropan-2-ol
• InChI: InChI=1S/C4H9FO2/c1-7-3-4(6)2-5/h4,6H,2-3H2,1H3/t4-/m1/s1
• InChI Key: NTOZUEOZUOBUTO-SCSAIBSYSA-N
• Isomeric SMILES: COC[C@@H](CF)O
• Canonical SMILES: COCC(CF)O

Description

(2S)-1-Fluoro-3-methoxypropan-2-ol is a chiral fluorinated alcohol with a methoxy substituent at the third carbon. Its stereochemistry (S-configuration at C2) and fluorine atom distinguish it from non-fluorinated or racemic analogs. Fluorine’s electronegativity and small atomic radius enhance metabolic stability and binding affinity in drug candidates, making this compound of interest in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-1-fluoro-3-methoxypropan-2-ol can be achieved through several methods. One common approach involves the fluorination of a suitable precursor, such as 3-methoxypropan-2-ol, using a fluorinating agent like diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction typically proceeds at low temperatures to ensure selectivity and yield.

Industrial Production Methods: Industrial production of (2S)-1-fluoro-3-methoxypropan-2-ol may involve the use of continuous flow reactors to optimize reaction conditions and scale-up the process. The use of catalysts and advanced fluorinating agents can enhance the efficiency and selectivity of the synthesis, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: (2S)-1-fluoro-3-methoxypropan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound using oxidizing agents like pyridinium chlorochromate (PCC).

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: PCC, dichloromethane (DCM), room temperature.

Reduction: LiAlH4, tetrahydrofuran (THF), reflux.

Substitution: Nucleophiles (e.g., amines, thiols), polar aprotic solvents (e.g., DMSO), elevated temperatures.

Major Products:

Oxidation: Formation of 3-methoxypropan-2-one.

Reduction: Formation of 1-fluoro-3-methoxypropane.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: (2S)-1-fluoro-3-methoxypropan-2-ol is used as a building block in organic synthesis. Its unique functional groups make it a versatile intermediate for the synthesis of more complex molecules.

Biology: In biological research, this compound can be used to study the effects of fluorine substitution on the biological activity of molecules. It serves as a model compound for investigating enzyme-substrate interactions and metabolic pathways.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the design of fluorinated pharmaceuticals. Fluorine atoms can enhance the metabolic stability and bioavailability of drugs, making (2S)-1-fluoro-3-methoxypropan-2-ol a valuable intermediate in drug development.

Industry: In the industrial sector, (2S)-1-fluoro-3-methoxypropan-2-ol can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of (2S)-1-fluoro-3-methoxypropan-2-ol involves its interaction with specific molecular targets. The fluorine atom can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s binding affinity to enzymes and receptors. The methoxy and hydroxyl groups can also contribute to the compound’s overall reactivity and interaction with biological molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Stereochemistry Variations

Compound A : (2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol

• Key Differences: Contains indole and phenoxy groups instead of fluorine. Racemic (R,S) configuration vs. enantiopure (2S) in the target compound.
• Activity: Exhibits antiarrhythmic and β1-adrenoceptor binding affinity, suggesting fluorinated analogs like (2S)-1-fluoro-3-methoxypropan-2-ol may have enhanced selectivity due to fluorine’s electron-withdrawing effects .

Compound B : (2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol (Impurity E)

• Key Differences: Phenoxy and isopropylamino substituents replace fluorine and methoxy groups. Racemic mixture (RS) vs. S-configuration.
• Implications : The absence of fluorine may reduce metabolic stability but increase lipophilicity, affecting pharmacokinetics .

Compound C : (2S)-3-Azido-2-phenylmethoxypropan-1-ol

• Key Differences :
  • Azide and benzyloxy groups vs. fluorine and methoxy.
  • Primary alcohol vs. secondary alcohol in the target compound.
• Activity : Azide’s reactivity contrasts with fluorine’s inertness, making Compound C more suited for click chemistry rather than therapeutic use .

Physicochemical Properties and Bioactivity

Property	(2S)-1-Fluoro-3-Methoxypropan-2-ol (Inferred)	Compound A	Compound B	Compound C
Molecular Weight	~122.13 g/mol (calculated)	~460.5 g/mol	~333.4 g/mol	~207.2 g/mol
Functional Groups	-OH, -F, -OCH3	-OH, -OCH3, indole, amine	-OH, phenoxy, amine	-OH, azide, benzyloxy
Stereochemistry	(2S)	Racemic (R,S)	Racemic (RS)	(2S)
Bioactivity	Hypothetical: Adrenoceptor modulation	Antiarrhythmic, β1-binding	Impurity profile	Reactive (azide chemistry)
Metabolic Stability	High (due to -F)	Moderate	Low (no -F)	Low (azide instability)

Research Findings and Hypotheses

• Antiarrhythmic Potential: Compound A’s activity suggests that fluorinated analogs like (2S)-1-fluoro-3-methoxypropan-2-ol might exhibit stronger β1-adrenoceptor binding due to fluorine’s electronegativity, though experimental validation is needed .
• Metabolic Stability: Fluorine’s presence likely reduces oxidative metabolism, extending half-life compared to non-fluorinated compounds like Compound B .
• Stereochemical Impact : The S-configuration may improve efficacy over racemic mixtures, as seen in enantiopure drugs like esmolol (a β1-blocker with structural similarities) .

Biological Activity

(2S)-1-fluoro-3-methoxypropan-2-ol is a chiral compound that has garnered attention for its potential biological activities. This article aims to provide an in-depth analysis of its biological properties, mechanisms of action, and relevant case studies, supported by data tables and diverse research findings.

• Chemical Formula: C₄H₉F O₃
• Molecular Weight: 120.11 g/mol
• Physical State: Colorless liquid at room temperature
• Solubility: Soluble in water and organic solvents

Biological Activity Overview

The biological activity of (2S)-1-fluoro-3-methoxypropan-2-ol is primarily attributed to its interactions with various enzymes and receptors. Its unique chiral configuration allows it to selectively bind to biological targets, influencing metabolic pathways and physiological responses.

• Enzyme Interaction:
  • Acts as a substrate or inhibitor for specific enzymes, modulating their activity.
  • Influences metabolic pathways, potentially affecting drug metabolism and detoxification processes.
• Receptor Modulation:
  • Binds to receptor sites, altering their activity.
  • Exhibits agonistic or antagonistic effects depending on the target receptor, which may lead to various physiological outcomes.

Data Tables

Property	Value
Chemical Formula	C₄H₉F O₃
Molecular Weight	120.11 g/mol
Boiling Point	Not universally reported
Melting Point	Not universally reported
Solubility	Water and organic solvents
Biological Activity	Enzyme interaction and receptor modulation

Case Study 1: Enzymatic Activity

A study investigated the enzymatic interactions of (2S)-1-fluoro-3-methoxypropan-2-ol with cytochrome P450 enzymes. Results indicated that this compound can act as a substrate for specific isoforms, leading to the formation of metabolites that exhibit altered pharmacological profiles. The research highlighted the compound's potential role in drug metabolism and interactions.

Case Study 2: Anti-inflammatory Properties

Research demonstrated that derivatives of (2S)-1-fluoro-3-methoxypropan-2-ol exhibit anti-inflammatory effects. In vitro experiments showed that these compounds significantly inhibited the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. This suggests potential therapeutic applications in treating inflammatory diseases.

Comparative Analysis with Related Compounds

The biological activity of (2S)-1-fluoro-3-methoxypropan-2-ol can be compared with similar compounds:

Compound	Biological Activity
(2R)-1-fluoro-3-methoxypropan-2-ol	Similar enzymatic interactions but different receptor affinities
1-Methoxypropan-2-ol	Broader applications in solvents; less selective biological activity